Cas no 63599-52-0 (S-tert-butyl Furan-2-carbothioate)

• Product Name: S-tert-butyl Furan-2-carbothioate
• CAS No: 63599-52-0
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 960528
• PubChem ID: 327926
• Update Time: 2025-04-19

S-tert-butyl Furan-2-carbothioate Chemical and Physical Properties

Names and Identifiers

• S-tert-butyl Furan-2-carbothioate
• 63599-52-0
• DTXSID40316591
• NSC304958
• DS-004084
• NSC-304958
• 2-Furyl-tert-butylsulfanyl-methanone

• Inchi： 1S/C9H12O2S/c1-9(2,3)12-8(10)7-5-4-6-11-7/h4-6H,1-3H3
• InChI Key： GSOUNCHLQZTTMS-UHFFFAOYSA-N
• SMILES： S(C(C1=CC=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 30.21